Cas no 76745-59-0 (Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5-hydroxy-9-oxo-)

• Product name: Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5-hydroxy-9-oxo-
• CAS No: 76745-59-0
• MF: C₁₁H₇N₃O₄
• MW: 245.19098
• CID: 548493
• PubChem ID: 12724772

Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5-hydroxy-9-oxo- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[5,1-b]quinazoline-2-carboxylicacid, 4,9-dihydro-5-hydroxy-9-oxo-
• 5-hydroxy-9-oxo-1H-pyrazolo[5,1-b]quinazoline-2-carboxylic acid
• CWCSVAQNHAXZIU-UHFFFAOYSA-N
• 5-Hydroxy-9-oxo-1,9-dihydropyrazolo[5,1-b]quinazoline-2-carboxylic acid
• CHEMBL165862
• DTXSID90508146
• 76745-59-0
• 4,9-Dihydro-5-hydroxy-9-oxo-pyrazolo[5,1-b]quinazoline-2-carboxylic acid
• SCHEMBL11159402

• Inchi： InChI=1S/C11H7N3O4/c15-7-3-1-2-5-9(7)12-8-4-6(11(17)18)13-14(8)10(5)16/h1-4,13,15H,(H,17,18)
• InChI Key： JBSWPBFMZVCGNB-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=C1)O)N=C3C=C(NN3C2=O)C(=O)O

Computed Properties

• Exact Mass: 245.04365571g/mol
• Monoisotopic Mass: 245.04365571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 102Ų